2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide

• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-ethylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C13H14ClN3O2/c1-2-17-12(7-8-15-17)16-13(18)9-19-11-5-3-10(14)4-6-11/h3-8H,2,9H2,1H3,(H,16,18)
• InChI Key: VCEFQNBBCAMNMH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)NC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide is a synthetic acetamide derivative featuring a 4-chlorophenoxy group attached to the acetamide backbone and a 1-ethyl-substituted pyrazole ring. This compound belongs to a broader class of N-pyrazole acetamides, which are of significant interest in medicinal and agrochemical research due to their structural versatility and bioactivity .

Preparation Methods

Cyclocondensation of Enaminonitrile with Ethyl Hydrazine

The 1-ethyl-1H-pyrazol-5-amine intermediate is synthesized via cyclocondensation, a method validated for related pyrazole amines. In a representative procedure, ethyl hydrazine hydrochloride (1.0 equiv.) and 3-aminocrotononitrile (1.05 equiv.) are refluxed in ethanol with catalytic acetic acid (2 mol%) for 6–8 hours. The reaction proceeds via nucleophilic attack of the hydrazine on the β-carbon of the enaminonitrile, followed by cyclization to form the pyrazole ring.

Reaction Conditions

• Solvent: Ethanol (0.5 M)

• Temperature: Reflux (78°C)

• Catalyst: Acetic acid (2 mol%)

• Work-up: Concentration under reduced pressure, purification via silica gel chromatography (40% ethyl acetate in hexane)

Characterization Data

• Yield: 40–45% (pale yellow solid)

• LCMS: m/z = 140.1 [M + H]⁺ (calculated for C₅H₉N₃: 140.09)

• ¹H NMR (499 MHz, CDCl₃): δ 5.82 (s, 1H, pyrazole-H), 4.12 (q, J = 7.1 Hz, 2H, NCH₂CH₃), 2.21 (s, 3H, CH₃), 1.42 (t, J = 7.1 Hz, 3H, CH₂CH₃).

Preparation of 4-Chlorophenoxyacetic Acid

Alkylation of 4-Chlorophenol

4-Chlorophenoxyacetic acid is synthesized via alkylation of 4-chlorophenol with ethyl bromoacetate under basic conditions, followed by saponification.

Step 1: Ethyl 4-Chlorophenoxyacetate Synthesis

• Reagents: 4-Chlorophenol (1.0 equiv.), ethyl bromoacetate (1.1 equiv.), K₂CO₃ (2.0 equiv.)

• Solvent: DMF (0.5 M)

• Temperature: 60°C, 12 hours

• Work-up: Dilution with ethyl acetate, washing with saturated NaHCO₃, drying over Na₂SO₄

Step 2: Saponification to 4-Chlorophenoxyacetic Acid

• Reagents: Ethyl 4-chlorophenoxyacetate (1.0 equiv.), LiOH (1.5 equiv.)

• Solvent: THF/MeOH/H₂O (3:1.5:1)

• Temperature: Room temperature, 6 hours

• Work-up: Acidification with 1M HCl, extraction with ethyl acetate

Characterization Data

• Yield: 85–90% (white crystalline solid)

• Melting Point: 142–144°C

• ¹H NMR (499 MHz, DMSO-d₆): δ 7.34 (d, J = 8.8 Hz, 2H, Ar-H), 6.96 (d, J = 8.8 Hz, 2H, Ar-H), 4.62 (s, 2H, OCH₂CO).

Coupling of Pyrazole Amine with 4-Chlorophenoxyacetic Acid

Amide Bond Formation Using Propylphosphonic Anhydride

The final step involves coupling 1-ethyl-1H-pyrazol-5-amine with 4-chlorophenoxyacetic acid using propylphosphonic anhydride (T3P®) as the coupling agent.

Reaction Conditions

• Reagents: 4-Chlorophenoxyacetic acid (1.0 equiv.), pyrazole amine (1.0 equiv.), T3P® (1.2 equiv.), Et₃N (3.0 equiv.)

• Solvent: Dichloromethane (0.3 M)

• Temperature: Room temperature, 2 hours

• Work-up: Quenching with saturated NaHCO₃, extraction with ethyl acetate, drying over Na₂SO₄

Characterization Data

• Yield: 75–80% (off-white solid)

• LCMS: m/z = 294.1 [M + H]⁺ (calculated for C₁₃H₁₃ClN₃O₂: 294.06)

• ¹H NMR (499 MHz, DMSO-d₆): δ 10.12 (s, 1H, NH), 7.33 (d, J = 8.8 Hz, 2H, Ar-H), 6.95 (d, J = 8.8 Hz, 2H, Ar-H), 6.04 (s, 1H, pyrazole-H), 4.58 (s, 2H, OCH₂CO), 4.10 (q, J = 7.1 Hz, 2H, NCH₂CH₃), 1.39 (t, J = 7.1 Hz, 3H, CH₂CH₃).

Optimization and Analytical Validation

Purity Assessment via HPLC

Crude products are purified using semi-preparative reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/CH₃CN gradient). The target compound elutes at 2.4–2.6 minutes under the following conditions:

• Column: XBridge BEH C18, 5 μm, 10 × 250 mm

• Gradient: 20% to 95% CH₃CN over 15 minutes

• Flow Rate: 20 mL/min

Purity Data

• UV (215 nm): >98%

• UV (254 nm): >97%

Comparative Analysis of Synthetic Routes

Parameter	Procedure A (This Work)	Literature Analog
Coupling Agent	T3P®	T3P®
Solvent	CH₂Cl₂	CH₂Cl₂
Reaction Time	2 hours	2 hours
Yield	75–80%	78–81%
Purity (HPLC)	>98%	>95%

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and physicochemical differences between 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide and related compounds:

Compound	Substituents on Pyrazole	Acetamide Modification	Dihedral Angle (Pyrazole vs. Aromatic Ring)	Key Interactions	Reported Applications
2-(4-Chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide (Target Compound)	1-Ethyl	4-Chlorophenoxy	Not reported	Likely C–H⋯N/O and N–H⋯O hydrogen bonds	Hypothesized insecticidal/antifungal
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	1-(4-Chlorophenyl), 3-Cyano	2-Chloro	30.7°	N–H⋯O chains along [001]; C–H⋯N bonds	Intermediate for Fipronil derivatives
2-{[5-(4-Chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide	Triazole and pyrrole substituents	Sulfanyl and ethoxyphenyl	Not reported	Sulfur-mediated interactions	Potential pharmacological activity
Acetamide,2-(4-chlorophenoxy)-N-(2-chlorophenyl)-	None (non-pyrazole)	4-Chlorophenoxy, 2-chlorophenyl	Not reported	Aromatic stacking	Unknown (structural analog)

Key Observations:

Substituent Effects on Pyrazole: The 1-ethyl group in the target compound reduces steric hindrance compared to bulkier substituents like 1-(4-chlorophenyl) in ’s compound. This difference likely influences molecular packing and dihedral angles. For example, the 1-(4-chlorophenyl) derivative exhibits a dihedral angle of 30.7° between the pyrazole and benzene rings due to steric and electronic effects . The smaller ethyl group in the target compound may permit greater conformational flexibility. Electron-Withdrawing Groups: The 3-cyano group in ’s compound enhances hydrogen-bonding capacity (N–H⋯O), stabilizing crystal structures . The absence of such groups in the target compound may reduce intermolecular interactions.

This could affect bioavailability and membrane permeability in biological systems. Sulfur-Containing Analogs: Compounds with sulfanyl or thiadiazole groups (e.g., ) exhibit distinct electronic properties and binding affinities due to sulfur’s polarizability and lone-pair interactions .

Crystallographic and Hydrogen-Bonding Trends: Strong N–H⋯O hydrogen bonds in ’s compound form infinite chains along the [001] direction, critical for stabilizing its crystal lattice . The target compound’s phenoxy group may participate in weaker C–H⋯π or van der Waals interactions instead. Analogous compounds with aromatic substituents (e.g., ) show enhanced stacking interactions, which could influence melting points and solubility .

Biological Activity

The compound 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide features a pyrazole ring substituted with a chlorophenoxy group and an acetamide moiety. Its molecular formula is $C_{14}H_{15}ClN_2O_2$, and it has a molecular weight of approximately 280.73 g/mol.

Property	Value
Molecular Formula	$C_{14}H_{15}ClN_2O_2$
Molecular Weight	280.73 g/mol
XLogP3-AA	3.3
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	8

The biological activity of 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide is primarily attributed to its interactions with various biological targets, including enzymes and receptors. The compound may exert its effects through:

• Enzyme Inhibition : It may inhibit specific enzymes involved in cancer cell proliferation or inflammation.
• Receptor Modulation : The compound could interact with cellular receptors, influencing signaling pathways that regulate cell growth and survival.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including this compound. Research indicates that it may exhibit cytotoxic effects against various cancer cell lines.

Case Study: Antitumor Activity

In a study evaluating the efficacy of different pyrazole derivatives, 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide was tested against several cancer cell lines. The results demonstrated significant inhibition of cell growth:

• MCF7 (Breast Cancer) : IC$_{50}$ = 0.46 µM
• A549 (Lung Cancer) : IC$_{50}$ = 0.39 µM
• NCI-H460 (Lung Cancer) : IC$_{50}$ = 0.16 µM

These findings suggest that the compound could be a promising candidate for further development as an anticancer agent .

Anti-inflammatory Properties

In addition to its anticancer activity, this compound may possess anti-inflammatory properties. Pyrazole derivatives have been known to inhibit inflammatory pathways, potentially providing therapeutic benefits in conditions characterized by chronic inflammation.

Summary of Findings

The biological activity of 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide suggests that it has significant potential as both an anticancer and anti-inflammatory agent. Ongoing research is necessary to fully elucidate its mechanisms of action and therapeutic applications.

Future Research Directions

Future studies should focus on:

• Mechanistic Studies : Investigating the precise pathways through which the compound exerts its effects.
• In Vivo Studies : Conducting animal model studies to assess the efficacy and safety profile.
• Structure-Activity Relationship (SAR) : Exploring modifications to enhance potency and selectivity against target cells.

Q & A

Q. What are the standard synthetic protocols for 2-(4-chlorophenoxy)-N-(1-ethyl-1H-pyrazol-5-yl)acetamide?

The synthesis typically involves multi-step reactions, including:

• Amide bond formation : Reacting 4-chlorophenoxyacetic acid derivatives with 1-ethyl-1H-pyrazol-5-amine using coupling agents like EDC/HOBt.
• Heterocyclic modifications : Introducing substituents via nucleophilic substitution or cyclization reactions.
• Reagent selection : Bases (e.g., NaOH, K₂CO₃) and polar aprotic solvents (e.g., DMF, acetonitrile) are critical for controlling reaction efficiency .
• Purification : Column chromatography or recrystallization ensures high purity (>95%).

Q. Which characterization techniques are essential to confirm the structural integrity of this compound?

A combination of spectroscopic and chromatographic methods is required:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to verify proton environments and carbon frameworks.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns.
• Infrared Spectroscopy (IR) : Validates functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹).
• Chromatography : HPLC or TLC assesses purity and stability .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and minimize side products?

Methodological approaches include:

• Temperature modulation : Gradual heating (e.g., 60–80°C) reduces decomposition of thermally sensitive intermediates.
• pH control : Maintaining alkaline conditions (pH 8–10) prevents premature hydrolysis of amide bonds.
• Catalyst screening : Transition-metal catalysts (e.g., Pd/C for coupling reactions) enhance regioselectivity.
• Computational feedback loops : Quantum chemical calculations (e.g., DFT) predict reaction pathways, reducing trial-and-error experimentation .

Q. How should researchers resolve contradictions in reported biological activity data (e.g., antimicrobial vs. anti-inflammatory effects)?

A systematic validation framework is recommended:

• Dose-response studies : Establish EC₅₀/IC₅₀ values across multiple assays (e.g., MIC for antimicrobials, COX-2 inhibition for anti-inflammatory activity).
• Orthogonal assays : Confirm target engagement using surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).
• Structural analogs : Compare bioactivity of derivatives to identify structure-activity relationships (SAR) .

Q. What computational strategies can predict the compound’s reactivity and guide synthetic design?

Integrate the following:

• Reaction path search algorithms : Quantum mechanics (QM) methods identify low-energy transition states.
• Machine learning (ML) : Train models on existing reaction databases to predict optimal solvents/catalysts.
• Molecular docking : Screen binding affinities to biological targets (e.g., enzymes) to prioritize derivatives for synthesis .

Q. How can stability issues (e.g., hydrolysis or oxidation) during storage be mitigated?

Key strategies include:

• Lyophilization : Store as a lyophilized powder under inert gas (N₂/Ar) to prevent moisture uptake.
• Additive screening : Antioxidants (e.g., BHT) or chelating agents (e.g., EDTA) suppress degradation.
• Accelerated stability studies : Use thermal gravimetric analysis (TGA) to assess decomposition kinetics under stress conditions .

Q. What methodologies are effective for designing analogs with enhanced pharmacological properties?

Focus on:

• Bioisosteric replacement : Substitute the 4-chlorophenoxy group with fluorophenyl or trifluoromethyl groups to improve lipophilicity.
• Scaffold hopping : Replace the pyrazole core with triazoles or oxadiazoles to modulate target selectivity.
• Prodrug strategies : Introduce ester moieties to enhance bioavailability .

Data Contradiction Analysis

Q. How to address discrepancies in reported enzyme inhibition data?

• Assay standardization : Use identical buffer systems (e.g., Tris-HCl vs. PBS) and enzyme sources (recombinant vs. native).
• Negative controls : Include known inhibitors (e.g., aspirin for COX-2) to validate assay conditions.
• Meta-analysis : Pool data from independent studies to identify outliers or confounding variables .